Cas no 63299-57-0 (2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene)
63299-57-0 structure
Product Name:2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene
CAS No:63299-57-0
MF:C7H2BrF3N2O4
MW:315.000991344452
CID:2790305
PubChem ID:13096664
Update Time:2025-04-21
2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL11444409
- 63299-57-0
- DTXSID00518059
- 2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene
-
- Inchi: 1S/C7H2BrF3N2O4/c8-6-4(12(14)15)1-3(7(9,10)11)2-5(6)13(16)17/h1-2H
- InChI Key: XBBICFLHXZLZAV-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(F)(F)F)C=C1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 313.91500g/mol
- Monoisotopic Mass: 313.91500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 91.6Ų
2-Bromo-1,3-dinitro-5-(trifluoromethyl)benzene Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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